(3S)-3-Amino-3-(pyrimidin-5-yl)propanamide

• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol
• IUPAC Name: (3S)-3-amino-3-pyrimidin-5-ylpropanamide
• InChI: InChI=1S/C7H10N4O/c8-6(1-7(9)12)5-2-10-4-11-3-5/h2-4,6H,1,8H2,(H2,9,12)/t6-/m0/s1
• InChI Key: HPABKHKQNAYWBR-LURJTMIESA-N
• Isomeric SMILES: C1=C(C=NC=N1)[C@H](CC(=O)N)N
• Canonical SMILES: C1=C(C=NC=N1)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(pyrimidin-5-yl)propanamide is a chiral propanamide derivative featuring a pyrimidin-5-yl substituent at the 3-position of the propanamide backbone. The (3S)-configuration of the amino group confers stereochemical specificity, which is critical for interactions with biological targets such as enzymes or receptors. This compound is of interest in medicinal chemistry, particularly as a precursor or intermediate in the synthesis of bioactive molecules targeting nucleotide-binding proteins .

Biological Activity

(3S)-3-Amino-3-(pyrimidin-5-yl)propanamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a detailed overview of its biological activity, including mechanisms of action, comparisons with similar compounds, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (3S)-3-amino-3-(pyrimidin-5-yl)propanamide is $C_8H_{11}N_3O$, with a molecular weight of 165.19 g/mol. The compound features an amino group and a pyrimidine ring, which are critical for its biological interactions.

Structural Characteristics

Property	Details
Molecular Formula	C8H11N3O
Molecular Weight	165.19 g/mol
Functional Groups	Amino group, Pyrimidine

The biological activity of (3S)-3-amino-3-(pyrimidin-5-yl)propanamide is primarily attributed to its ability to interact with specific enzymes and receptors. The amino group facilitates binding to active sites on proteins, potentially modulating their activity. This interaction can lead to various downstream effects depending on the target pathway involved.

Biological Activity

Research indicates that (3S)-3-amino-3-(pyrimidin-5-yl)propanamide may exhibit several biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit cancer cell proliferation by inducing apoptosis in specific cancer cell lines.
• Antimicrobial Properties : The compound has been investigated for its potential antimicrobial effects, showing promise against various bacterial strains.
• Enzyme Inhibition : It may act as an inhibitor for certain kinases, contributing to its therapeutic potential in treating diseases like cancer.

Comparative Analysis with Similar Compounds

To understand the uniqueness of (3S)-3-amino-3-(pyrimidin-5-yl)propanamide, it is useful to compare it with other related compounds:

Compound Name	Molecular Formula	Unique Features
(2R)-2-Amino-2-(pyridin-4-yl)propanamide	C8H10N2O	Contains a pyridine instead of a pyrimidine ring
(3S)-3-Amino-3-(thiazol-4-yl)propanamide	C7H10N4OS	Features a thiazole ring, differing in heteroatoms
(4R)-4-Amino-4-(quinolin-2-yl)butanamide	C11H12N2O	Contains a quinoline ring, providing distinct properties

The distinct arrangement of functional groups in (3S)-3-amino-3-(pyrimidin-5-yl)propanamide may confer unique biological activities compared to these similar compounds.

Case Studies and Research Findings

• Anticancer Studies : In vitro studies have shown that (3S)-3-amino-3-(pyrimidin-5-yl)propanamide significantly reduces cell viability in various cancer cell lines, including Caco-2 cells, indicating its potential as an anticancer agent .
• Enzyme Interaction Studies : Investigations into the binding affinities of this compound with specific kinases have demonstrated promising results, suggesting potential applications in targeted cancer therapies .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Pyridine Derivatives

(3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide

• Structure : Replaces pyrimidin-5-yl with a 5-methylpyridin-2-yl group (a pyridine ring with a methyl substituent).
• Key Differences: Pyridine has one nitrogen atom (vs. two in pyrimidine), reducing hydrogen-bonding capacity.
• Molecular Weight : 179.22 g/mol .

Methyl 3-(2-amino-5-fluoropyridin-3-yl)propanoate

• Structure: Features a pyridin-3-yl group with 2-amino and 5-fluoro substituents, coupled with a methyl ester.
• The ester group (vs. amide in the target compound) alters reactivity and bioavailability .

Analogues with Heterocyclic Variations

(S)-3-Amino-3-(3-((R)-1-amino-2-hydroxyethyl)-1,2,4-oxadiazol-5-yl)propanamide

• Structure: Contains a 1,2,4-oxadiazole ring (a five-membered heterocycle with two nitrogens and one oxygen) substituted with an amino-hydroxyethyl group.
• Key Differences: Oxadiazole rings are bioisosteres for esters/amides, offering metabolic stability. The amino-hydroxyethyl group improves solubility but may reduce blood-brain barrier penetration .

2-Methyl Propanamide

• Structure : A simpler propanamide derivative with a methyl group at the 2-position.
• Key Differences :
  • Lacks aromatic heterocycles, limiting interactions with aromatic residues in target proteins.
  • Lower molecular weight (113.16 g/mol) suggests faster systemic clearance .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Heterocycle	Substituents	Molecular Weight (g/mol)	Key Properties
(3S)-3-Amino-3-(pyrimidin-5-yl)propanamide	Pyrimidine	None	180.20 (est.)	High hydrogen-bonding capacity
(3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide	Pyridine	5-methyl	179.22	Enhanced lipophilicity
Methyl 3-(2-amino-5-fluoropyridin-3-yl)propanoate	Pyridine	2-amino-5-fluoro, methyl ester	212.20 (est.)	Electronegative fluorine improves stability
(S)-3-Amino-3-(oxadiazol-5-yl)propanamide derivative	1,2,4-Oxadiazole	Amino-2-hydroxyethyl	229.25 (est.)	Improved solubility, metabolic stability

Research Findings and Implications

Pyrimidine vs. Pyridine: Pyrimidine-based compounds like (3S)-3-Amino-3-(pyrimidin-5-yl)propanamide exhibit stronger binding to enzymes requiring dual nitrogen interactions (e.g., dihydrofolate reductase) compared to pyridine analogs .

Impact of Substituents : Methyl groups (e.g., in 5-methylpyridin-2-yl derivatives) increase logP values, favoring passive diffusion but risking solubility limitations . Fluorine substituents enhance metabolic stability by reducing cytochrome P450-mediated oxidation .

Heterocycle Stability : Oxadiazole-containing derivatives demonstrate superior metabolic stability in preclinical studies, making them viable for oral drug development .